Cas no 101857-28-7 (5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine)

• Product Name: 5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine
• CAS No: 101857-28-7
• MF: C₆H₃ClN₄O₂
• MW: 198.566619157791
• CID: 1096466
• Update Time: 2024-07-27

5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-nitro-3H-Imidazo[4,5-b]pyridine
• 3H-Imidazo[4,5-b]pyridine, 5-chloro-7-nitro-

• Inchi： 1S/C6H3ClN4O2/c7-4-1-3(11(12)13)5-6(10-4)9-2-8-5/h1-2H,(H,8,9,10)
• InChI Key： IWQHZTCGVPZMSR-UHFFFAOYSA-N
• SMILES： C12NC=NC1=C([N+]([O-])=O)C=C(Cl)N=2

Computed Properties

• Exact Mass: 197.994453g/mol
• Monoisotopic Mass: 197.994453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.57g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.96±0.1 g/cm3(Predicted)
• Boiling Point: 204.7±50.0 °C(Predicted)
• pka: 1.74±0.40(Predicted)